Cas no 125562-53-0 ((Methylsulfonyl)benzene-13C2)

(Methylsulfonyl)benzene-13C2 Properties

Names and Identifiers

• Benzene,(methyl-13C-sulfonyl)-
• (Methylsulfonyl)benzene-13C2
• Methyl-13C Phenyl Sulfone
• (Methylsulfonyl)benz
• (13)C-methyl-phenylsulfone
• (Phenylsulfonyl)methane-13C2
• [13C]methyl phenyl sulfone
• [13C]-methyl phenyl sulfone
• -13C2 NSC 41587-13C2
• 13C-methyl phenyl sulfone
• 363022_ALDRICH
• Phenyl Methyl Sulfone-13C2
• SureCN1332357
• METHYL-13C PHENYL SULFONE, 99 ATOM % 13C
• (113C)methylsulfonylbenzene
• 125562-53-0
• DTXSID60436306
• SCHEMBL1332357
• Methyl-13C phenyl sulfone
• J-005243
• +Expand

• MDL： MFCD00134251
• InChIKey： JCDWETOKTFWTHA-OUBTZVSYSA-N
• Inchi： InChI=1S/C7H8O2S/c1-10(8,9)7-5-3-2-4-6-7/h2-6H,1H3/i1+1
• SMILES： [13CH3]S(=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 157.02785550g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.02785550g/mol
• Heavy Atom Count: 10
• Complexity: 182
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Refractive Index: 1.525
• Melting Point: 85-88 °C(lit.)
• Color/Form: Colorless crystal
• Solubility: Not determined
• Density: 1.19